ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[4-[benzyl(methylsulfonyl)amino]benzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H27N3O5S/c1-3-30-22(27)24-15-13-23(14-16-24)21(26)19-9-11-20(12-10-19)25(31(2,28)29)17-18-7-5-4-6-8-18/h4-12H,3,13-17H2,1-2H3
• InChI Key: KEAREMSBHLHVHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

Ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate, also known as BMS-986177, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent.

Mechanism of Action

Ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate acts as a selective antagonist of the sphingosine-1-phosphate receptor 1 (S1P1), which is a G protein-coupled receptor that plays a key role in regulating immune cell trafficking. By blocking the S1P1 receptor, this compound prevents the egress of lymphocytes from lymph nodes, thereby reducing inflammation and immune cell infiltration in affected tissues.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the number of circulating lymphocytes and inhibits their migration to inflamed tissues. This compound also reduces the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In addition, this compound has been shown to have a positive effect on the barrier function of the intestinal epithelium, which is disrupted in inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate has several advantages for lab experiments. It is a highly selective antagonist of the S1P1 receptor, which reduces the risk of off-target effects. This compound also has good pharmacokinetic properties, which allows for easy administration and dosing in animal studies. However, one limitation of this compound is its high cost, which may limit its use in large-scale studies.

Future Directions

For research include the use of ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate in combination with other therapeutic agents and the study of its long-term effects on the immune system and other physiological systems.

Scientific Research Applications

Ethyl 4-{4-[benzyl(methylsulfonyl)amino]benzoyl}-1-piperazinecarboxylate has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases. It has shown promising results in preclinical studies for the treatment of inflammatory bowel disease, psoriasis, and rheumatoid arthritis. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.